N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[1-(4-oxo-3H-quinazolin-2-yl)ethylsulfanyl]acetamide
• InChI: InChI=1S/C18H16FN3O2S/c1-11(17-21-15-5-3-2-4-14(15)18(24)22-17)25-10-16(23)20-13-8-6-12(19)7-9-13/h2-9,11H,10H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key: LUJUKXFTXVQDKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2C(=O)N1)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide, also known as FQ-11, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. FQ-11 is a quinazoline-based compound that has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and inflammation. N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell growth and survival. Additionally, N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has also been shown to reduce the expression of various inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide in lab experiments is its ability to inhibit the activity of various signaling pathways involved in cell growth and inflammation. N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has also been shown to have low toxicity in preclinical studies. However, one limitation of using N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide. One potential direction is the development of N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide analogs with improved solubility and potency. Additionally, further studies are needed to elucidate the mechanism of action of N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide and its potential therapeutic applications in various diseases. Finally, clinical trials are needed to determine the safety and efficacy of N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide in humans.

Scientific Research Applications

N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been studied extensively in preclinical models for its potential therapeutic applications. In cancer research, N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has also been shown to have anti-inflammatory properties, with studies demonstrating its ability to reduce inflammation in animal models of arthritis and colitis. Additionally, N-(4-fluorophenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has shown promise in the treatment of neurological disorders, with studies demonstrating its ability to improve cognitive function in animal models of Alzheimer's disease.